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Compound of Interest

Compound Name: ASNO007

Cat. No.: B1574556

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with ASN007, a potent and orally active inhibitor of
ERK1/2. Adherence to these protocols is critical for ensuring personnel safety and maintaining
experimental integrity.

Immediate Safety and Handling Precautions

Given that a specific Safety Data Sheet (SDS) for ASN007 is not publicly available, it is
imperative to handle this compound as a potentially hazardous substance of unknown toxicity.
The following personal protective equipment (PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted to determine the specific PPE required for any
procedure involving ASN007. However, the following table outlines the minimum required PPE.
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PPE Category Specification Rationale

Protects eyes from splashes of

Eye Protection Chemical splash goggles o o
liquids containing ASNOO7.[1]

Protects hands from contact

o _ with potentially hazardous
) Nitrile gloves (double-gloving ) o
Hand Protection materials.[1] Nitrile gloves are
recommended) ) )
preferred for their chemical

resistance.

] Protects skin and street
Body Protection Laboratory coat or gown ) o
clothing from contamination.[1]

) - ) A fume hood provides the
, _ Use in a certified chemical _ L
Respiratory Protection primary means of minimizing
fume hood ) i
inhalation exposure.

_ Protects feet from potential
Foot Protection Closed-toe shoes ) ) )
spills and falling objects.

Engineering Controls and Work Practices

o Ventilation: All handling of solid ASNO07 and preparation of stock solutions must be
conducted in a certified chemical fume hood to minimize inhalation risk.[2]

» Weighing: Use a balance with a draft shield or conduct weighing within a fume hood.

e Solution Preparation: Prepare solutions in a fume hood. For dissolving, physical methods
such as vortexing or sonication can be used.[3]

» Personal Hygiene: Wash hands thoroughly after handling ASN007, even if gloves were
worn. Do not eat, drink, or apply cosmetics in the laboratory.

e Transport: When transporting ASN007, whether in solid form or in solution, use secondary
containment.

ASNOO07: Properties and In Vitro Activity

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vitro_Assays_of_ERK5_Inhibitors.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vitro_Assays_of_ERK5_Inhibitors.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vitro_Assays_of_ERK5_Inhibitors.pdf
https://www.benchchem.com/product/b1574556?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Small_Molecule_Inhibitors_Such_as_Wdr91_IN_1.pdf
https://www.selleckchem.com/products/asn007.html
https://www.benchchem.com/product/b1574556?utm_src=pdf-body
https://www.benchchem.com/product/b1574556?utm_src=pdf-body
https://www.benchchem.com/product/b1574556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

ASNO0O07 is a potent inhibitor of the extracellular-signal-regulated kinases ERK1 and ERK2.[3]
[4] Its inhibitory activity has been quantified in various assays, as summarized below.

Property Value Source

Molecular Weight 473.93 g/mol [3]

PWHIUQBBGPGFFV-
InChlKey [5]
GOSISDBHSA-N

CC1=CN=C(N=C1N2C=C(N=
C2)C(=0)N--INVALID-LINK--

Canonical SMILES [5]
C3=CC(=CC(=C3)CIl)F)NCc4C
cocc4
Assay Type Target/Cell Line ICs0 Source
Cell-free biochemical
ERK1 2nM [4]
assay
Cell-free biochemical
ERK2 2nM [4]
assay
Cell lines with
Antiproliferative assay = RAS/RAF pathway 37 nM [4]
mutations (median)
Cell lines without
Antiproliferative assay =~ RAS/RAF pathway >10,000 nM [4]

mutations

Mechanism of Action: Inhibition of the ERK1/2
Signaling Pathway

ASNO0O07 targets and inhibits the activity of ERK1 and ERK2, which are critical kinases in the
RAS/RAF/MEK/ERK signaling pathway. This pathway is a central regulator of cell proliferation,
differentiation, and survival, and its dysregulation is a hallmark of many cancers. By inhibiting
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ERK1/2, ASN007 blocks downstream signaling events that promote tumor cell growth and
survival.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Research: A Comprehensive Guide to
Handling ASNOQ7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574556#personal-protective-equipment-for-
handling-asn007]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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